Cas no 2260932-95-2 (tert-butyl 4-4-(aminomethyl)oxan-4-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-4-(aminomethyl)oxan-4-ylpiperidine-1-carboxylate
• CAS No: 2260932-95-2
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 6188984
• PubChem ID: 137944776
• Update Time: 2025-06-20

tert-butyl 4-4-(aminomethyl)oxan-4-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-4-(aminomethyl)oxan-4-ylpiperidine-1-carboxylate
• EN300-2010218
• 2260932-95-2
• Tert-butyl 4-[4-(aminomethyl)oxan-4-yl]piperidine-1-carboxylate

• Inchi： 1S/C16H30N2O3/c1-15(2,3)21-14(19)18-8-4-13(5-9-18)16(12-17)6-10-20-11-7-16/h13H,4-12,17H2,1-3H3
• InChI Key： YNUOCKPFGNAQPD-UHFFFAOYSA-N
• SMILES： O1CCC(CN)(CC1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 4-4-(aminomethyl)oxan-4-ylpiperidine-1-carboxylate

Professional Introduction to tert-butyl 4-4-(aminomethyl)oxan-4-ylpiperidine-1-carboxylate (CAS No. 2260932-95-2)

tert-butyl 4-4-(aminomethyl)oxan-4-ylpiperidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2260932-95-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its structural complexity, which includes a piperidine ring linked to an oxane moiety and a tert-butyl ester group. The presence of an aminomethyl substituent further enhances its potential as a pharmacophore, making it a valuable scaffold for developing novel therapeutic agents.

The structural design of tert-butyl 4-4-(aminomethyl)oxan-4-ylpiperidine-1-carboxylate incorporates several key features that are highly relevant to modern drug development strategies. The piperidine ring is a common pharmacophoric element found in numerous bioactive molecules, including antipsychotics, antivirals, and central nervous system (CNS) drugs. Its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it an attractive component in medicinal chemistry. Additionally, the oxane ring, a saturated analog of oxygen, introduces flexibility while maintaining steric bulk, which can be crucial for optimizing binding affinity and selectivity.

The aminomethyl group attached to the oxane ring serves as a versatile handle for further chemical modifications. This functionality allows for the introduction of additional pharmacological moieties or the formation of linkages with other drug candidates, enabling the synthesis of conjugates or prodrugs. Such modifications are increasingly employed in targeted drug delivery systems and combination therapies, where precise control over molecular architecture is essential.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like tert-butyl 4-4-(aminomethyl)oxan-4-ylpiperidine-1-carboxylate for their potential biological activity. These methods leverage machine learning algorithms and large-scale databases to predict binding affinities and identify promising candidates for experimental validation. The integration of such computational tools with high-throughput screening (HTS) has significantly accelerated the drug discovery pipeline, allowing researchers to focus on the most promising scaffolds early in the process.

In parallel, experimental approaches continue to play a critical role in evaluating the pharmacological properties of tert-butyl 4-4-(aminomethyl)oxan-4-ylpiperidine-1-carboxylate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure and conformational dynamics. These data are essential for understanding how the compound interacts with biological targets at the atomic level, which is crucial for optimizing its efficacy and minimizing off-target effects.

The tert-butyl ester group in tert-butyl 4-4-(aminomethyl)oxan-4-ylpiperidine-1-carboxylate also contributes to its overall physicochemical properties. Ester functionalities are frequently employed in drug design due to their tunable solubility profiles and metabolic stability. The tert-butyl moiety, in particular, introduces steric hindrance that can enhance binding affinity by improving complementarity with biological targets. This feature is particularly valuable in designing molecules that require precise spatial orientation within active sites.

Current research trends indicate that tert-butyl 4-4-(aminomethyl)oxan-4-ylpiperidine-1-carboxylate may find applications in several therapeutic areas. For instance, its structural motif could be leveraged in the development of small-molecule inhibitors targeting enzymes involved in inflammatory pathways or cancer metabolism. The aminomethyl group provides a site for further derivatization into peptidomimetics or kinase inhibitors, which are among the most actively pursued classes of drugs in oncology and immunology.

Another emerging area where this compound may contribute is in the design of CNS-active agents. Piperidine derivatives have demonstrated efficacy in treating neurological disorders by modulating neurotransmitter systems. The oxane ring's flexibility allows for fine-tuning of receptor binding interactions, while the tert-butyl ester can serve as a handle for prodrug formulations designed to enhance bioavailability or targeted delivery across the blood-brain barrier.

The synthesis of tert-butyl 4-4-(aminomethyl)oxan-4-ylpiperidine-1-carboxylate represents a sophisticated interplay of organic chemistry techniques, including nucleophilic substitution reactions, reductive amination, and esterification protocols. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient routes to complex heterocycles like this one. These innovations not only improve yield but also reduce waste generation, aligning with green chemistry principles that are increasingly guiding pharmaceutical research.

In conclusion, tert-butyl 4-4-(aminomethyl)oxan-4-yloxan-piperidine carboxylic acid tert butylester (CAS No. 2260932 -95 -2) stands out as a structurally intriguing compound with significant potential in drug discovery. Its unique combination of pharmacophoric elements—such as the piperidine ring, oxane moiety,and aminomethyl group—along with its tunable physicochemical properties—makes it an attractive candidate for further exploration by medicinal chemists seeking novel therapeutic agents across multiple disease indications.